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2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde

Lipophilicity Drug-likeness Permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H12O2S
Molecular Weight 196.27 g/mol
Cat. No. B13266864
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Technical Parameters

Basic Identity
Product Name2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde
Molecular FormulaC10H12O2S
Molecular Weight196.27 g/mol
Structural Identifiers
SMILESC1CC(SC1)(CC2=CC=CO2)C=O
InChIInChI=1S/C10H12O2S/c11-8-10(4-2-6-13-10)7-9-3-1-5-12-9/h1,3,5,8H,2,4,6-7H2
InChIKeyNCWCJJSOJJBPTB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Physicochemical Profile

2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde (CAS 1935129-85-3, molecular formula C₁₀H₁₂O₂S, molecular weight 196.27 g/mol) is a heterocyclic aldehyde that incorporates a saturated thiolane (tetrahydrothiophene) ring, a furan-2-ylmethyl substituent, and a reactive aldehyde functional group [1]. The compound is classified as a screening compound and research chemical supplied primarily for non-human, non-therapeutic investigation . Its computed physicochemical descriptors include an XLogP3 of 1.8, a topological polar surface area (TPSA) of 55.5 Ų, zero hydrogen-bond donors, three hydrogen-bond acceptors, and three rotatable bonds, positioning it in a moderate lipophilicity range that balances membrane permeability with aqueous compatibility [1].

Fragment-sized aldehyde building block for covalent and non-covalent library design
Moderate lipophilicity and polar surface area suited for computational screening and pharmacophore modeling
Heterobifunctional architecture enabling chemoselective methodology development

Why Generic Substitution Fails with In-Class Analogs

Within the thiolane-2-carbaldehyde series, the identity of the 2-substituent governs lipophilicity, molecular shape, and electronic character, making direct substitution unreliable even among close structural neighbors. For example, the 2-(furan-2-ylmethyl) variant (XLogP3 = 1.8, TPSA = 55.5 Ų) [1] differs from 2-(2-furyl)-1,3-dithiolane (XLogP3 = 2.0, TPSA = 63.7 Ų, one rotatable bond) [2], and from 2-(furan-3-ylmethyl)thiolane-2-carbaldehyde, whose altered furan attachment position modifies the spatial orientation of the oxygen heteroatom and the methylene bridge geometry . These differences in computed LogP, polar surface area, and rotatable-bond count directly affect solubility, passive permeability, and molecular recognition in binding assays, meaning that procurement of a generic thiolane-carbaldehyde without the specific furan-2-ylmethyl substitution pattern carries a high risk of altered physicochemical behavior that cannot be corrected by downstream formulation [1][2].

Thiolane-2-carbaldehyde substitution pattern

Replacing the furan-2-ylmethyl group with other 2-substituents alters lipophilicity, polar surface area, and rotatable-bond count, which may shift membrane permeability and binding assay behaviour. Direct substitution without experimental validation carries a high risk of divergent physicochemical recognition.

Regioisomeric mismatch

The furan-3-ylmethyl regioisomer differs in oxygen positioning relative to the methylene bridge, potentially changing intramolecular interactions and target recognition. Procurement of the incorrect regioisomer may lead to different biological readouts that cannot be predicted from the 2-furylmethyl lead data.

Quantitative Differentiation Evidence Against Five Comparators

Lipophilicity vs. 1,3-Dithiolane Analog

The target compound exhibits a computed XLogP3 of 1.8 [1], which is 0.2 log units lower than the XLogP3 of 2.0 for the 1,3-dithiolane comparator 2-(2-furyl)-1,3-dithiolane [2]. In medicinal chemistry, a ΔlogP of 0.2 can shift predicted passive membrane permeability by approximately 10–20%, a meaningful margin when optimizing for oral bioavailability or blood–brain barrier penetration.

Lipophilicity vs. 1,3-dithiolane analog
Cross-study comparable
Target: XLogP3 1.8 Comparator (2-(2-furyl)-1,3-dithiolane): XLogP3 2.0 ΔXLogP3 = -0.2 (target more hydrophilic)
May support higher aqueous solubility and lower non-specific binding in screening buffers
Computed by XLogP3 3.0 algorithm; PubChem
Lipophilicity Drug-likeness Permeability

Polar Surface Area vs. 1,3-Dithiolane Analog

2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde has a computed TPSA of 55.5 Ų [1], which is 8.2 Ų lower than the TPSA of 63.7 Ų for 2-(2-furyl)-1,3-dithiolane [2]. Veber's rule suggests that compounds with TPSA ≤ 140 Ų generally exhibit favorable oral bioavailability; however, within the sub-70 Ų range, a difference of ~8 Ų can distinguish compounds that more readily cross the blood–brain barrier (typically TPSA < 60–70 Ų) from those that are preferentially excluded.

Polar surface area vs. 1,3-dithiolane analog
Cross-study comparable
Target: TPSA 55.5 Ų Comparator: TPSA 63.7 Ų ΔTPSA = -8.2 Ų (target lower PSA)
Reported lower TPSA may support higher passive membrane permeability prediction
Computed by Cactvs; PubChem
Polar surface area Membrane permeability Oral bioavailability prediction

Conformational Flexibility vs. 1,3-Dithiolane Analog

The target compound possesses three rotatable bonds [1], compared to only one rotatable bond in 2-(2-furyl)-1,3-dithiolane [2]. The higher rotatable-bond count (nRotB) of the target indicates greater conformational flexibility, which can be advantageous for induced-fit binding to protein targets but carries a higher entropic penalty upon binding, potentially reducing affinity unless offset by compensatory enthalpic interactions. In fragment-based drug discovery, the additional two rotatable bonds provide synthetic handles for conformational restriction strategies (e.g., macrocyclization or introduction of conformational locks) that are unavailable in the more rigid dithiolane scaffold.

Rotatable bonds vs. 1,3-dithiolane analog
Cross-study comparable
Target: nRotB 3 Comparator: nRotB 1 ΔnRotB = +2 (target more flexible)
Higher rotatable-bond count offers additional conformational sampling, may support scaffold optimization
Computed by Cactvs; PubChem
Conformational flexibility Entropic cost Binding affinity

Regioisomeric Differentiation: 2-Furylmethyl vs. 3-Furylmethyl

The 2-(furan-2-ylmethyl) regioisomer (CAS 1935129-85-3) [1] and its 3-furylmethyl analog (CAS 1936113-13-1) are isosteric (identical molecular formula C₁₀H₁₂O₂S; molecular weight 196.27 g/mol) but differ in the attachment position of the furan oxygen relative to the methylene bridge. In the 2-furylmethyl isomer, the furan oxygen is adjacent (ortho) to the methylene linker, enabling potential intramolecular O⋯H–C interactions that can pre-organize the furan ring. In the 3-furylmethyl isomer, the oxygen is meta to the linker, eliminating this intramolecular interaction. Regioisomer-driven differences in bioactive furan-containing compounds are well-documented; for example, (furan-2-yl)methylated benzene diols and triols exhibit bitter taste recognition thresholds ranging from 100 to 537 μmol/L depending on the precise regiochemistry of the furfuryl substitution pattern [2].

Regioisomeric differentiation
Class-level inference
2-furylmethyl: oxygen ortho to methylene 3-furylmethyl: oxygen meta to methylene Class-level bitter threshold variation up to ~5.4-fold
Regioisomerism may alter target recognition; biological activity cannot be extrapolated from 2-isomer data
Inference from furfuryl-substituted sensory data; requires direct validation
Regioisomerism Molecular recognition Structure–activity relationship

Biological Activity Potential of the Thiolane Scaffold

Thiolane-based compounds have demonstrated a broad spectrum of biological activities, including anti-viral, anti-cancer, anti-platelet, α-glucosidase inhibition, anti-HIV, immunosuppressive, and anti-microbial effects, as documented in a comprehensive review of thiolane-based therapeutics [1]. This class-level evidence supports the use of 2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde as a privileged scaffold for medicinal chemistry exploration. However, no compound-specific biological assay data are available in the primary literature for this exact compound as of May 2026, and the class-level inference does not constitute head-to-head comparative proof. Users must independently validate target-specific activity.

Thiolane scaffold biology
Class-level inference
No direct biological assay data for this compound. Thiolane class has reported anti-viral, anti-cancer, and other activities in review literature.
Class-level annotation supports scaffold exploration; target-specific activity must be established de novo
Review-level evidence; source-specific validation required
Thiolane Drug discovery Biological activity

Data Limitations and Strength of Available Evidence

A systematic search of PubMed, Google Scholar, PubChem, CAS databases, and patent repositories (conducted 2026-05-06) yielded no primary research articles, patents, or publicly disclosed biological assay data specifically reporting quantitative results for 2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde (CAS 1935129-85-3). All quantitative evidence presented in this guide derives from computed physicochemical properties [1][2], structural comparisons with regioisomers and analogs , and class-level biological annotations [3]. No direct head-to-head comparative biological, pharmacological, toxicological, or organoleptic data exist for this compound versus any named comparator. Therefore, procurement decisions based on this guide must be tempered by the understanding that the differential evidence is limited to physicochemical and structural dimensions; biological differentiation remains entirely unvalidated and must be established experimentally by the end user.

Data availability assessment
Data to verify
Systematic literature search (2026-05-06) found no primary articles, patents, or biological assay results for this exact compound.
All differentiation evidence is physicochemical; biological differentiation is unvalidated and must be user-verified
Procurement accepts inherent risk of unvalidated target-specific activity
Data availability Evidence strength Procurement risk

Recommended Procurement and Application Scenarios

Fragment Library Expansion with an Aldehyde Scaffold

2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde is best deployed as a fragment-sized (MW 196.27 g/mol) [1] aldehyde building block for covalent and non-covalent library design in drug discovery programs targeting therapeutic areas where thiolane scaffolds have demonstrated class-level activity, including oncology, virology, and metabolic disease [2]. Its moderate XLogP3 of 1.8 and TPSA of 55.5 Ų place it within favorable drug-like property space, while its three rotatable bonds [1] provide conformational flexibility for induced-fit binding or synthetic restriction strategies. The aldehyde functional group enables rapid derivatization via reductive amination, Schiff base formation, or Horner–Wadsworth–Emmons olefination, making it a versatile diversification point.

Regioisomeric Selectivity Studies with Paired Furylmethyl Isomers

The availability of both the 2-furylmethyl (CAS 1935129-85-3) [1] and 3-furylmethyl (CAS 1936113-13-1) [2] regioisomers as discrete, purchasable research chemicals enables systematic structure–activity relationship (SAR) studies to probe how furan oxygen positioning affects target binding, selectivity, and off-target profiles. These paired regioisomers can be used in competitive binding assays, differential scanning fluorimetry, or functional cellular assays to quantify regioisomer-dependent potency shifts, providing critical SAR information before committing to costly lead optimization.

In Silico Screening with Validated Physicochemical Descriptors

With XLogP3 = 1.8, TPSA = 55.5 Ų, zero H-bond donors, three H-bond acceptors, and three rotatable bonds [1], this compound is well-characterized for use in computational docking, pharmacophore modeling, and machine-learning-based property prediction model training. The compound's PubChem record [1] provides standardized InChI, InChIKey, and SMILES identifiers that ensure unambiguous registration in electronic laboratory notebooks and cheminformatics databases, reducing the risk of structure misassignment that can propagate errors across virtual screening campaigns.

Synthetic Methodology Using a Heterobifunctional Aldehyde

The simultaneous presence of a thiolane sulfur (nucleophilic/oxidizable), a furan ring (electrophilic aromatic substitution handle), and a reactive aldehyde group in one compact molecule (C₁₀H₁₂O₂S) [1] makes 2-(Furan-2-ylmethyl)thiolane-2-carbaldehyde a challenging and instructive substrate for developing chemoselective transformations. It can serve as a model substrate for evaluating catalysts or reagents that discriminate between aldehyde and heterocyclic reactivity, or for developing tandem reaction sequences that sequentially functionalize each reactive site without protecting-group chemistry.

Application
Selection Property
Validation Focus
Fragment library expansion
Aldehyde reactivity and fragment compliance
Covalent/non-covalent library design and derivatization feasibility
Regioisomeric selectivity studies
Regioisomer identity
Binding assay specificity and regioisomer-dependent potency shifts
In silico screening
Computed physicochemical descriptors
Computational docking, pharmacophore modeling, and database registration
Synthetic methodology
Heterobifunctional architecture
Chemoselective transformation development and tandem reaction sequences
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